3-(Prop-2-en-1-yl)azetidine; trifluoroacetic acid

• IUPAC Name: 3-prop-2-enylazetidine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C6H11N.C2HF3O2/c1-2-3-6-4-7-5-6;3-2(4,5)1(6)7/h2,6-7H,1,3-5H2;(H,6,7)
• InChI Key: VQWLDBPVYSBGKF-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1CNC1.C(=O)(C(F)(F)F)O
• Molecular Formula: C8H12F3NO2
• Molecular Weight: 211.18 g/mol
• CAS No.: 1630906-83-0

Description

“3-(Prop-2-en-1-yl)azetidine; trifluoroacetic acid” is a synthetic organic compound with the CAS Number: 1630906-83-0. It has a molecular weight of 211.18. The IUPAC name for this compound is 3-allylazetidine 2,2,2-trifluoroacetate.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H11N.C2HF3O2/c1-2-3-6-4-7-5-6;3-2(4,5)1(6)7/h2,6-7H,1,3-5H2; (H,6,7). This code represents the molecular structure of the compound.

Physical and Chemical Properties Analysis

“this compound” is a liquid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Environmental Degradation

Polyfluoroalkyl chemicals, which include compounds like trifluoroacetic acid, are widely used in industrial and commercial applications due to their unique properties. However, their persistence and potential toxic effects have raised environmental concerns. A review highlights the microbial degradation pathways of these chemicals, emphasizing the transformation of non-fluorinated functionalities and the potential formation of toxic degradation products such as perfluoroalkyl acids (PFAAs) (Liu & Avendaño, 2013).

Pharmaceutical Applications

Antiviral Activity

Trifluridine, structurally related to trifluoroacetic acid, has demonstrated significant antiviral activity against herpes simplex virus type 1. Its effectiveness in treating viral eye infections highlights the potential of related compounds in medical applications (Carmine et al., 1982).

Sedation and Anesthesia

Propofol, another compound with relevance to the study of trifluoroacetic acid, is used for sedation and anesthesia, showcasing the broad application of these compounds in healthcare (Sahinovic et al., 2018).

Analytical Chemistry

The use of trifluoroacetic acid derivatives in chromatography for the separation and analysis of complex mixtures underlines its importance in analytical methods. For instance, its application in the HPLC analysis of basic drugs demonstrates the versatility and efficiency of such compounds in scientific research (Flanagan et al., 2001).

Synthesis and Material Science

Research on the synthesis and transformations of functionalized β-amino acid derivatives, including azetidine-based compounds, showcases the role of these chemicals in the development of new materials and drugs. Metathesis reactions, in particular, have been utilized for creating a variety of cyclic β-amino acids, highlighting the chemical versatility and potential for innovation in material science (Kiss et al., 2018).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statements are P261, P280, P301, P301, P302, P305, P312, P338, P351, P352.